Cas no 890099-06-6 (2-ACETOXY-2',5'-METHYLBENZOPHENONE)

2-ACETOXY-2',5'-METHYLBENZOPHENONE Properties

Names and Identifiers

• 2-ACETOXY-2',5'-METHYLBENZOPHENONE
• [2-(2,5-dimethylbenzoyl)phenyl] acetate
• DTXSID20641611
• MFCD07698859
• 2-(2,5-Dimethylbenzoyl)phenyl acetate
• 890099-06-6
• AKOS016018249
• 2-(2,5-Dimethylbenzoyl)phenylacetate
• +Expand

• MDL： MFCD07698859
• InChIKey： JVERENSHMHMPCV-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O3/c1-11-8-9-12(2)15(10-11)17(19)14-6-4-5-7-16(14)20-13(3)18/h4-10H,1-3H3
• SMILES： CC1=CC(=C(C)C=C1)C(=O)C2=CC=CC=C2OC(=O)C

Computed Properties

• Exact Mass: 268.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 268.109944368g/mol
• Heavy Atom Count: 20
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 3.45970
• PSA: 43.37000